4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane

• Molecular Formula: C8H13F2NO
• Molecular Weight: 177.19 g/mol
• SMILES: C1COCCC12CNCC2(F)F
• InChI: InChI=1S/C8H13F2NO/c9-8(10)6-11-5-7(8)1-3-12-4-2-7/h11H,1-6H2
• InChIKey: MSYBYASDPRCAQQ-UHFFFAOYSA-N

4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane (CAS 1782406-90-9, free base; CAS 1785203-38-4, hydrochloride) is a saturated, heteroatom-rich spirocyclic building block composed of a morpholine ring fused to a pyrrolidine ring via a shared spiro carbon ,. The scaffold incorporates an oxygen atom in the six-membered morpholine ring and a secondary amine in the five-membered pyrrolidine ring, establishing it as a conformationally constrained, three-dimensional surrogate for common heterocycles like morpholine and piperidine.

4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane: A Spirocyclic Morpholine Bioisostere for Medicinal Chemistry

4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane (CAS 1782406-90-9, free base; CAS 1785203-38-4, hydrochloride) is a saturated, heteroatom-rich spirocyclic building block composed of a morpholine ring fused to a pyrrolidine ring via a shared spiro carbon , [1]. The scaffold incorporates an oxygen atom in the six-membered morpholine ring and a secondary amine in the five-membered pyrrolidine ring, establishing it as a conformationally constrained, three-dimensional surrogate for common heterocycles like morpholine and piperidine [2]. The defining structural feature is the gem-difluoro substitution at the 4-position of the pyrrolidine ring, which introduces a strong electron-withdrawing effect and creates a metabolically resistant motif [3].

✓Bioisosteric replacement for morpholine/piperidine

✓Lipophilicity lowering via spirocyclic logD reduction

✓Gem-difluoro metabolic shield against N-dealkylation

✓Rigid 3D exit vector for structure-based design

• [1] ChemSrc. 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride. CAS 1785203-38-4. Molecular Formula: C8H14ClF2NO, Molecular Weight: 213.65 g/mol. View Source
• [2] Degorce, S. L.; et al. ACS Med. Chem. Lett. 2019, 10, 1198−1204. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. View Source
• [3] Ogurtsov, V. A.; Rakitin, O. A. Russian Chemical Bulletin 2020, 69, 2017-2019. Synthesis of 8-oxa-2-azaspiro[4.5]decane. View Source

Why Spirocyclic Morpholines Like 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane Are Not Interchangeable with Planar Heterocycles

The spirocyclic framework of 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane imposes a distinct three-dimensional vector of exit that cannot be replicated by monocyclic morpholines or piperidines [1]. Replacing a morpholine with a simple 8-oxa-2-azaspiro[4.5]decane core is known to reduce logD by up to 1.0 unit compared to the parent heterocycle, a shift that can profoundly alter permeability, off-target binding, and metabolic clearance profiles [2]. The additional 4,4-gem-difluoro group further modulates the basicity of the adjacent amine, altering its protonation state under physiological conditions and creating a metabolically blocked site resistant to oxidative N-dealkylation [3]. Because these changes are cumulative and non-linear, a simple morpholine or a non-fluorinated spiro analog cannot be swapped in without a complete re-optimization of the lead series .

Replacing with monocyclic morpholine may increase logD by up to 1 unit, altering permeability and off-target binding profiles.

Non-fluorinated spiro analogs lack the metabolic shield; oxidative N-dealkylation may substantially reduce microsomal stability.

Skipping the gem-difluoro group shifts amine pKa, changing protonation state and potentially impacting hERG and CNS penetration profiles.

• [1] Carreira, E. M.; et al. Spirocycles in Drug Discovery. Merck Millipore Product Portal. 2017. View Source
• [2] Degorce, S. L.; et al. ACS Med. Chem. Lett. 2019, 10, 1198−1204. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. View Source
• [3] Holovach, S.; et al. Chem. Heterocycl. Compd. 2019, 55, 691-694. Saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties (microreview). View Source

Quantitative Differentiation of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane Against Key Comparators

Lipophilicity Control: LogD Reduction vs. Monocyclic Morpholine

In a systematic analysis of matched molecular pairs, replacing a monocyclic morpholine with an azaspiro[3.3]heptane core (a closely related spirocyclic surrogate) resulted in a measured logD7.4 reduction of up to −1.0 unit [1]. The 8-oxa-2-azaspiro[4.5]decane scaffold is expected to confer a similar lipophilicity-lowering effect compared to a simple morpholine ring [2]. This is a significant shift that can improve aqueous solubility and reduce off-target promiscuity, which are critical factors in lead optimization campaigns.

LogD Reduction Potential

Class-level

Up to −1.0 logD unit

Supports lipophilicity optimization in lead series.

Predicted from azaspiroheptane data; verify experimentally.

Evidence Dimension	logD7.4 (lipophilicity)
Target Compound Data	Not directly measured for this exact compound; class-level inference from azaspiro[3.3]heptanes suggests logD reduction up to −1.0 vs. morpholine [1].
Comparator Or Baseline	Monocyclic morpholine
Quantified Difference	Potential reduction in logD by up to 1.0 unit.
Conditions	Matched molecular pair analysis; logD measured at pH 7.4 [1].

Why This Matters

A lower logD translates directly to higher aqueous solubility and reduced non-specific binding, enabling lower, more selective doses in in vivo studies.

• [1] Degorce, S. L.; et al. ACS Med. Chem. Lett. 2019, 10, 1198−1204. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. View Source
• [2] Carreira, E. M.; et al. Spirocycles in Drug Discovery. Merck Millipore Product Portal. 2017. View Source

Metabolic Stability: Oxidative N-Dealkylation Resistance vs. Non-Fluorinated Spiro Analog

The gem-difluoro group at the 4-position of the pyrrolidine ring is a well-established metabolic blocking strategy. Studies on homologous gem-difluorocycloalkanes show that fluorination at the carbon adjacent to a basic amine (the α-position) prevents oxidative N-dealkylation, a common metabolic soft spot [1], . Specifically, a non-fluorinated 8-oxa-2-azaspiro[4.5]decane is predicted to undergo rapid oxidative metabolism at the pyrrolidine ring. The 4,4-difluoro derivative, however, replaces two vulnerable C−H bonds with strong C−F bonds (~485 kJ/mol), creating a 'metabolic shield' that can substantially increase in vitro microsomal half-life and in vivo exposure [2].

Metabolic Stability

Class-level

Gem-difluoro: predicted improved microsomal stability

May reduce oxidative N-dealkylation susceptibility.

Direct CLint data not available; class-level inference.

Evidence Dimension	Metabolic stability (microsomal intrinsic clearance, CLint)
Target Compound Data	No direct CLint data found; class-level inference from gem-difluorocycloalkanes suggests improved stability vs. non-fluorinated analog [1].
Comparator Or Baseline	8-oxa-2-azaspiro[4.5]decane (non-fluorinated spiro analog)
Quantified Difference	Qualitative improvement in microsomal stability; quantitative data not available for this exact scaffold.
Conditions	Human liver microsome (HLM) assays for homologous gem-difluoro compounds [1].

Why This Matters

Increased metabolic stability reduces dose frequency and improves bioavailability, a key procurement driver for lead compounds intended for in vivo pharmacology studies.

• [1] Holovach, S.; et al. Chem. Heterocycl. Compd. 2019, 55, 691-694. Saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties (microreview). View Source
• [2] Carreira, E. M.; et al. Spirocycles in Drug Discovery. Merck Millipore Product Portal. 2017. View Source

Conformational Restriction and Exit Vector Control vs. Flexible Morpholine/Piperidine

Unlike monocyclic morpholine (which exists in interconverting chair conformations) or piperidine (which can adopt multiple conformations), 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane is locked into a single, rigid, three-dimensional geometry defined by the spiro junction [1]. The pyrrolidine and morpholine rings are fixed in orthogonal planes, presenting a unique exit vector for substituents attached to the amine nitrogen [2]. This rigidity reduces the entropic penalty of binding to a biological target and can lead to improved potency and selectivity by pre-organizing the pharmacophore [3]. The 4,4-difluoro group further rigidifies the pyrrolidine ring via the anomeric-like effect of the C−F bonds, reducing conformational flexibility.

Conformational Rigidity

Class-level

Single rigid spiro conformation; orthogonal ring planes

Pre-organizes pharmacophore; may reduce entropic penalty.

Based on molecular mechanics and X-ray studies.

Evidence Dimension	Conformational flexibility (number of accessible low-energy conformations)
Target Compound Data	Single, rigid spirocyclic conformation with orthogonal ring planes and defined exit vectors [1].
Comparator Or Baseline	Morpholine (flexible, interconverting chairs) or Piperidine (multiple chair and boat forms).
Quantified Difference	Qualitative; spirocycle reduces conformational entropy upon binding, which can translate to a 10- to 100-fold improvement in binding affinity in optimized series [3].
Conditions	Molecular mechanics and X-ray crystallography of spirocyclic analogs [1], [2].

Why This Matters

For structure-based drug design, a rigid, pre-organized scaffold with a predictable exit vector reduces the number of synthetic iterations needed to achieve target potency and selectivity, accelerating project timelines.

• [1] Degorce, S. L.; et al. ACS Med. Chem. Lett. 2019, 10, 1198−1204. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. View Source
• [2] Carreira, E. M.; et al. Spirocycles in Drug Discovery. Merck Millipore Product Portal. 2017. View Source
• [3] Degorce, S. L.; et al. J. Med. Chem. 2019, 62, 5197-5211. The Impact of Spirocyclic Scaffolds on Drug Discovery. View Source

Basicity (pKa) Modulation and Off-Target Selectivity vs. Unsubstituted Spiro Analog

The gem-difluoro group exerts a strong electron-withdrawing inductive effect (−I) that lowers the pKa of the adjacent pyrrolidine nitrogen. In a related study on 4,4-difluorospiro[2.2]pentan-1-yl amines, the gem-difluoro substitution was shown to reduce the pKa of the amine by approximately 1.5–2.0 units compared to the non-fluorinated analog [1]. A similar pKa shift is expected for 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane. This change in basicity alters the fraction of the compound that is protonated at physiological pH (7.4), which in turn can affect membrane permeability, lysosomal trapping, and binding to off-target receptors such as hERG and muscarinic receptors .

Amine pKa Modulation

Class-level

Estimated pKa reduction of 1.5–2.0 units

May alter protonation state, affecting hERG/CNS profiles.

Predicted from gem-difluoro amine analogs.

Evidence Dimension	Amine pKa
Target Compound Data	Not experimentally determined for this exact compound; predicted pKa reduction of 1.5–2.0 units vs. non-fluorinated 8-oxa-2-azaspiro[4.5]decane based on analogous gem-difluoro amines [1].
Comparator Or Baseline	8-oxa-2-azaspiro[4.5]decane (non-fluorinated spiro analog)
Quantified Difference	Estimated pKa reduction of 1.5–2.0 units.
Conditions	pKa measurement via capillary electrophoresis or potentiometric titration of analogous gem-difluoro amines [1].

Why This Matters

A lower pKa reduces the proportion of positively charged (protonated) amine at physiological pH, which can mitigate hERG liability and improve CNS penetration—critical parameters for drug candidate selection.

• [1] Gakh, A. A.; et al. Eur. J. Org. Chem. 2022, e202200897. 4,4‐Difluorospiro[2.2]pentan‐1‐yl – A Fluorinated Substituent To Expand the Synthetic and Medicinal Chemists' Toolbox. View Source

Potential Activity in CCR1 and DGAT1 Pathways vs. Other Azaspiro Derivatives

Oxa-azaspiro[4.5]decane derivatives have been specifically identified as privileged scaffolds for the development of CCR1 antagonists and DGAT1 inhibitors [1]. For example, conformationally constrained spirocyclic compounds from this class have demonstrated sub-nanomolar CCR1 antagonism in functional assays [2]. While 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane itself has not been reported as a final drug candidate, its core scaffold is a validated starting point for these targets. The 4,4-difluoro substitution offers a handle for further structure-activity relationship (SAR) exploration and metabolic tuning that is absent in simpler 8-oxa-2-azaspiro[4.5]decane building blocks [3].

CCR1/DGAT1 Context

Class-level

Scaffold found in CCR1 antagonists and DGAT1 inhibitors

Reported use in chemokine and metabolic enzyme pathways.

Specific activity of this building block not reported.

Evidence Dimension	Biological target engagement
Target Compound Data	Scaffold found in active CCR1 antagonists and DGAT1 inhibitors; specific activity of this unadorned building block not reported [1].
Comparator Or Baseline	Other 8-oxa-2-azaspiro[4.5]decane derivatives
Quantified Difference	Class-level activity: CCR1 antagonists with sub-nanomolar IC50 values reported for optimized spirocyclic compounds containing this core [2].
Conditions	CCR1 functional antagonism assay; DGAT1 enzyme inhibition assay [1], [2].

Why This Matters

Procurement of this building block provides a direct entry into two high-value therapeutic areas (inflammation/metabolic disease) with a scaffold already validated in the patent and primary literature.

• [1] Hossain, N.; et al. Bioorg. Med. Chem. Lett. 2013, 23, 3500-3504. Design, synthesis and structure activity relationships of spirocyclic compounds as potent CCR1 antagonists. View Source
• [2] Scite.ai. Spirocyclic compounds, potent CCR1 antagonists. Citing: Oxa-azaspiro[4.5]decane derivatives are important structures... essential in various enzyme inhibitors like CCR1 antagonists and DGAT1 inhibitors. View Source
• [3] Ogurtsov, V. A.; Rakitin, O. A. Russian Chemical Bulletin 2020, 69, 2017-2019. Synthesis of 8-oxa-2-azaspiro[4.5]decane. View Source

Optimal Use Cases for 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane in Drug Discovery

Lead Optimization Campaigns Requiring Improved Metabolic Stability

In projects where a lead series containing a morpholine or piperidine ring suffers from rapid clearance in rodent or human microsomes, 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane can be introduced as a bioisosteric replacement. The gem-difluoro group provides a 'metabolic shield' against oxidative N-dealkylation, a primary route of metabolism for saturated amines [1]. The spirocyclic core further reduces lipophilicity, which is often correlated with improved metabolic stability. The combination of these features makes this compound a strategic choice for extending half-life and reducing dose frequency in vivo [2].

Fragment-Based and Structure-Based Drug Design (SBDD) for Kinase or GPCR Targets

The rigid, three-dimensional geometry of the spirocyclic core offers a well-defined exit vector for substituents. This predictability is invaluable for SBDD, where the placement of key functional groups must align with the protein's binding site topology [1]. The orthogonal orientation of the morpholine and pyrrolidine rings allows medicinal chemists to explore a different region of chemical space compared to flat, aromatic heterocycles. The 4,4-difluoro motif further rigidifies the pyrrolidine ring, reducing the entropic penalty upon binding and potentially improving both potency and selectivity for the primary target .

Mitigating hERG and Off-Target Liability in CNS or Cardiovascular Programs

Basic amines are a known structural alert for hERG potassium channel blockade, a major cause of drug-induced QT prolongation. The gem-difluoro substitution lowers the pKa of the adjacent pyrrolidine nitrogen, reducing the proportion of the compound that exists in a positively charged (protonated) state at physiological pH [1]. This shift can significantly attenuate hERG binding while maintaining target engagement. Additionally, the overall reduction in lipophilicity (lower logD) decreases promiscuous binding to other off-targets [2]. For CNS programs, the lower pKa and logD may also enhance brain penetration by reducing P-glycoprotein efflux and lysosomal trapping .

Diversification of Screening Libraries for Novel Target Classes (CCR1, DGAT1)

The oxa-azaspiro[4.5]decane core is a validated privileged structure for chemokine receptor (CCR1) and metabolic enzyme (DGAT1) targets [1]. Incorporating 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane into a screening library provides a direct chemical entry point to these and related pathways. The fluorine atoms offer a convenient spectroscopic handle (19F NMR) for monitoring reactions and for potential use in 19F-MRI or PET imaging probe development [2]. This compound can serve as a versatile starting material for parallel synthesis, enabling rapid exploration of structure-activity relationships around these important therapeutic areas .

Application

Selection Property

Validation Focus

Lead optimization: metabolic stability

Gem-difluoro metabolic shielding

Microsomal stability profiling

Structure-based drug design

Rigid 3D exit vector

Conformational analysis / X-ray

Selectivity profiling: hERG/off-target

Reduced amine pKa, lower logD

hERG and off-target panel screening

Screening library: CCR1, DGAT1

Privileged oxa-azaspiro core

Target engagement assays

• [1] Holovach, S.; et al. Chem. Heterocycl. Compd. 2019, 55, 691-694. Saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties (microreview). View Source
• [2] Degorce, S. L.; et al. ACS Med. Chem. Lett. 2019, 10, 1198−1204. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. View Source